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Compound of Interest

Compound Name: 3-Chlorobenzoic-D4 acid

Cat. No.: B12299161 Get Quote

A Technical Safety Guide to 3-Chlorobenzoic-D4
Acid
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following safety data is primarily based on the Safety Data Sheet (SDS) for the

non-deuterated analog, 3-Chlorobenzoic acid (CAS: 535-80-8). While the chemical properties

are expected to be very similar, toxicological properties of the isotopically labeled compound

(CAS: 2098655-72-0) may vary. This guide is intended for informational purposes and should

be supplemented by a substance-specific SDS before handling.

Physical and Chemical Properties
3-Chlorobenzoic-D4 acid is the deuterated form of 3-Chlorobenzoic acid, a halogenated

aromatic carboxylic acid.[1] It is typically a white to off-white crystalline solid or powder.[1][2]

While stable under normal ambient conditions, it is sparingly soluble in water but shows better

solubility in polar organic solvents.[1]

Table 1: Physical and Chemical Data
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Property Value Source

Chemical Formula C₇HD₄ClO₂

Molecular Weight 160.59 g/mol

Appearance White to off-white powder/solid

Melting Point 153 - 158 °C (307.4 - 316.4 °F)

Boiling Point 274 - 276 °C (525.2 - 528.8 °F)

Flash Point 150 °C (302 °F)

Water Solubility 0.45 g/L

Storage Temperature
Recommended +4°C; Store

below +30°C

Hazard Identification and Classification
This substance is classified as hazardous. The primary hazards are skin, eye, and respiratory

tract irritation. It may also form combustible dust concentrations in the air.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

GHS Label Elements:

Pictogram: GHS07 (Exclamation mark)

Signal Word: Warning
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Precautionary Statements (Selected):

P261: Avoid breathing dust.

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Toxicological Information
Toxicological data for 3-Chlorobenzoic acid and its deuterated form is limited in the provided

safety data sheets.

Table 3: Acute Toxicity Data

Route Species Value Source

LD50 (Oral) Not available Not available

LC50 (Inhalation) Not available Not available

Key Toxicological Effects:

Skin Contact: Causes skin irritation, characterized by itching and inflammation.

Eye Contact: Causes serious eye irritation, with symptoms including redness and watering.

Inhalation: May cause respiratory tract irritation. Avoid inhalation of dusts.

Ingestion: Considered hazardous if ingested.

Chronic Effects: Data on carcinogenicity, mutagenicity, and reproductive toxicity are not

available.
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Experimental Protocols
The hazard classifications are based on standardized toxicological studies. While the specific

reports for this compound are not provided in the SDS, the methodologies follow established

guidelines, such as those from the OECD (Organisation for Economic Co-operation and

Development).

Methodology for Skin Irritation/Corrosion Testing (e.g., OECD Guideline 404):

Objective: To determine the potential of a substance to cause irreversible or reversible

inflammatory changes to the skin.

Procedure: A small amount of the test substance (e.g., 0.5 g) is applied to a shaved patch of

skin on a test animal (typically an albino rabbit). The patch is covered with a gauze dressing.

Observation: The dressing is removed after a set period (e.g., 4 hours). The skin is evaluated

for signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48,

and 72 hours) after patch removal.

Classification: The severity and reversibility of the observed skin reactions are scored. Based

on these scores, the substance is classified as irritating (Category 2) or non-irritating.

Methodology for Eye Irritation/Corrosion Testing (e.g., OECD Guideline 405):

Objective: To assess the potential of a substance to cause damage to the eye.

Procedure: A small, measured amount of the substance is instilled into the conjunctival sac

of one eye of a test animal (typically an albino rabbit). The other eye remains untreated as a

control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at

specific intervals after instillation.

Classification: The substance is classified based on the severity and persistence of the

lesions. "Serious eye irritation" (Category 2A) involves effects that are fully reversible within

21 days.
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Mandatory Visualizations
The following diagram illustrates the standard workflow for handling 3-Chlorobenzoic-D4 acid
in a laboratory setting, from receipt to disposal, including emergency actions.
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Caption: Workflow for handling and emergency response for 3-Chlorobenzoic-D4 acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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